Cas no 1210391-77-7 (N'-2-(cyclohex-1-en-1-yl)ethyl-N-(1-hydroxybutan-2-yl)ethanediamide)

• Product Name: N'-2-(cyclohex-1-en-1-yl)ethyl-N-(1-hydroxybutan-2-yl)ethanediamide
• CAS No: 1210391-77-7
• MF: C₁₄H₂₄N₂O₃
• MW: 268.351963996887
• CID: 6205911
• PubChem ID: 45584864
• Update Time: 2025-10-23

N'-2-(cyclohex-1-en-1-yl)ethyl-N-(1-hydroxybutan-2-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-2-(cyclohex-1-en-1-yl)ethyl-N-(1-hydroxybutan-2-yl)ethanediamide
• N-[2-(cyclohexen-1-yl)ethyl]-N'-(1-hydroxybutan-2-yl)oxamide
• N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(1-hydroxybutan-2-yl)oxalamide
• AKOS024522161
• N'-[2-(cyclohex-1-en-1-yl)ethyl]-N-(1-hydroxybutan-2-yl)ethanediamide
• VU0523658-1
• F5852-0823
• 1210391-77-7

• Inchi： 1S/C14H24N2O3/c1-2-12(10-17)16-14(19)13(18)15-9-8-11-6-4-3-5-7-11/h6,12,17H,2-5,7-10H2,1H3,(H,15,18)(H,16,19)
• InChI Key： ATPZVCGKSUOXAB-UHFFFAOYSA-N
• SMILES： OCC(CC)NC(C(NCCC1=CCCCC1)=O)=O

Computed Properties

• Exact Mass: 268.17869263g/mol
• Monoisotopic Mass: 268.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-2-(cyclohex-1-en-1-yl)ethyl-N-(1-hydroxybutan-2-yl)ethanediamide

N'-2-(Cyclohex-1-en-1-yl)ethyl-N-(1-hydroxybutan-2-yl)ethanediamide (CAS No. 1210391-77-7)

N'-2-(Cyclohex-1-en-1-yl)ethyl-N-(1-hydroxybutan-2-yl)ethanediamide is a compound with the CAS registry number 1210391-77-7, representing a unique structure that combines a cyclohexene ring with a hydroxybutanamine moiety. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. The molecule's structure, which includes a cyclohexene ring attached to an ethyl group and a hydroxybutanamine group, contributes to its versatile chemical properties.

Recent studies have highlighted the importance of cyclohexene derivatives in organic synthesis, particularly in the development of bioactive compounds. The presence of the cyclohexene ring in this compound provides it with unique electronic and steric properties, making it an interesting candidate for further research. Additionally, the hydroxybutanamine group introduces hydrophilic characteristics, which can enhance solubility and bioavailability in certain applications.

The synthesis of N'-2-(cyclohex-1-en-1-yl)ethyl-N-(1-hydroxybutan-2-yl)ethanediamide involves a multi-step process that typically includes the formation of intermediates such as cyclohexene derivatives and hydroxybutanamine precursors. Researchers have explored various methods to optimize the synthesis pathway, including the use of catalysts and alternative reaction conditions to improve yield and purity.

One of the most promising aspects of this compound is its potential biological activity. Preliminary studies suggest that it may exhibit antimicrobial properties, which could be attributed to its ability to disrupt bacterial membranes or inhibit key enzymatic pathways. Furthermore, its structure resembles certain pharmacophores associated with anti-inflammatory agents, leading to investigations into its potential anti-inflammatory effects.

In terms of physical properties, N'-2-(cyclohex-1-en-1-yl)ethyl-N-(1-hydroxybutan-2-yl)ethanediamide demonstrates moderate solubility in polar solvents due to the presence of both hydrophilic and lipophilic groups. Its melting point and boiling point are within ranges typical for organic compounds of similar complexity, making it suitable for various chemical processes.

The application of this compound extends beyond pure research. Its structure suggests potential use as a building block in the synthesis of more complex molecules, particularly in drug discovery programs targeting specific therapeutic areas. For instance, its ability to form hydrogen bonds could make it an effective ligand in metalloenzyme inhibition studies.

Recent advancements in computational chemistry have allowed researchers to model the behavior of N'-2-(cyclohex-1-en-1-yL)ethyl-N-(1-hydroxybutan--yL)ethanediamide at the molecular level. These simulations provide insights into its interaction with biological targets, aiding in the design of more potent derivatives.

In conclusion, N'-2-(cyclohex--en--yL)ethyl-N-(hydroxybutan--yL)ethanediamide (CAS No. 1210391--77--7) is a compound with intriguing chemical properties and promising biological activity. As research continues to uncover its full potential, this compound stands as a testament to the ongoing innovation in organic chemistry and its applications across diverse scientific disciplines.